Cas no 128923-28-4 (N-Desmethyl Asenapine N-Carbamoyl Glucuronide)

N-Desmethyl Asenapine N-Carbamoyl Glucuronide is a major metabolite of asenapine, formed via glucuronidation of N-desmethyl asenapine. This compound is of significant interest in pharmacokinetic and metabolic studies due to its role in the biotransformation pathway of asenapine, an atypical antipsychotic. The carbamoyl glucuronide derivative exhibits enhanced water solubility, facilitating renal excretion and contributing to the drug's clearance profile. Its structural characterization is essential for understanding asenapine's metabolic fate and potential drug-drug interactions. Analytical standards of this metabolite are valuable for LC-MS/MS-based assays in clinical and preclinical research, ensuring accurate quantification in biological matrices. The compound's stability and well-defined properties support its use in method development and regulatory compliance studies.

N-Desmethyl Asenapine N-Carbamoyl Glucuronide structure

128923-28-4 structure

Product Name:N-Desmethyl Asenapine N-Carbamoyl Glucuronide

CAS No:128923-28-4

MF:C₂₃H₂₂ClNO₉

MW:491.875086307526

CID:187455

Update Time:2025-06-10

N-Desmethyl Asenapine N-Carbamoyl Glucuronide Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranuronic acid,1-(5-chloro-1,3,3a,12b-tetrahydro-2H-dibenz[2,3:6,7]oxepino[4,5-c]pyrrole-2-carboxylate)(9CI)
- N-Desmethyl Asenapine N-Carbamoyl Glucuronide
- Org 5222 glucuronide
- Inchi： 1S/C23H22ClNO9/c24-10-5-6-16-12(7-10)14-9-25(8-13(14)11-3-1-2-4-15(11)32-16)23(31)34-22-19(28)17(26)18(27)20(33-22)21(29)30/h1-7,13-14,17-20,22,26-28H,8-9H2,(H,29,30)/t13?,14?,17-,18-,19+,20-,22-/m0/s1
- InChI Key： MONYWLCNIOIULX-NXYWHHHKSA-N
- SMILES： ClC1C=CC2=C(C=1)C1CN(C(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O3)O)O)O)CC1C1C=CC=CC=1O2

Computed Properties

Exact Mass: 491.09836

Experimental Properties

PSA: 145.99

N-Desmethyl Asenapine N-Carbamoyl Glucuronide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D290735-0.5mg	N-Desmethyl Asenapine N-Carbamoyl Glucuronide	128923-28-4	0.5mg	$ 205.00	2022-06-05
TRC	D290735-5mg	N-Desmethyl Asenapine N-Carbamoyl Glucuronide	128923-28-4	5mg	$1918.00	2023-05-18
TRC	D290735-.5mg	N-Desmethyl Asenapine N-Carbamoyl Glucuronide	128923-28-4	5mg	$253.00	2023-05-18
TRC	D290735-25mg	N-Desmethyl Asenapine N-Carbamoyl Glucuronide	128923-28-4	25mg	$ 12800.00	2023-09-08